Cas no 1869997-07-8 (4-(Quinolin-7-yl)but-3-en-2-one)

• Product Name: 4-(Quinolin-7-yl)but-3-en-2-one
• CAS No: 1869997-07-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 6389184
• PubChem ID: 165839153
• Update Time: 2025-10-29

4-(Quinolin-7-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1758756
• 4-(quinolin-7-yl)but-3-en-2-one
• 1869997-07-8
• 4-(Quinolin-7-yl)but-3-en-2-one

• Inchi： 1S/C13H11NO/c1-10(15)4-5-11-6-7-12-3-2-8-14-13(12)9-11/h2-9H,1H3/b5-4+
• InChI Key： VJMGVJJIBUJQPJ-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 4-(Quinolin-7-yl)but-3-en-2-one

Introduction to 4-(Quinolin-7-yl)but-3-en-2-one (CAS No. 1869997-07-8)

4-(Quinolin-7-yl)but-3-en-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1869997-07-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities and utility in the development of therapeutic agents. The presence of a conjugated butenone moiety appended to a quinoline scaffold endows 4-(Quinolin-7-yl)but-3-en-2-one with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 4-(Quinolin-7-yl)but-3-en-2-one consists of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, with a butenone group (-CH=CH-CO-) attached to the 7-position of the quinoline ring. This arrangement creates a system rich in potential interactors with biological targets, including enzymes and receptors. The conjugation between the quinoline ring and the butenone group can influence the compound's absorption properties, reactivity, and overall pharmacokinetic behavior, which are critical factors in drug development.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in treating various diseases, particularly infectious diseases and cancer. The quinoline scaffold is known for its ability to interfere with essential biological processes in pathogens and tumor cells, making it a valuable scaffold for medicinal chemists. Among the numerous derivatives, 4-(Quinolin-7-yl)but-3-en-2-one has emerged as a compound of interest due to its structural complexity and potential biological activity.

One of the most compelling aspects of 4-(Quinolin-7-yl)but-3-en-2-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The butenone group can serve as a versatile handle for further functionalization, allowing chemists to modify the compound's properties to optimize its biological activity. This flexibility makes it an attractive building block for designing novel therapeutic agents targeting specific disease pathways.

Recent studies have begun to explore the biological profile of 4-(Quinolin-7-yl)but-3-en-2-one, focusing on its potential applications in oncology and anti-inflammatory therapies. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer cell proliferation and survival. Additionally, its structural similarity to known anti-inflammatory agents hints at potential therapeutic benefits in managing inflammatory diseases.

The synthesis of 4-(Quinolin-7-yl)but-3-en-2-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the butenone group followed by coupling reactions to attach it to the quinoline scaffold. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research into its biological applications.

From a computational chemistry perspective, 4-(Quinolin-7-yl)but-3-en-2-one has been subjected to various molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule contribute to its activity, guiding rational drug design efforts. For instance, computational analysis has highlighted the importance of the quinoline nitrogen atoms and the butenone carbonyl group in forming hydrogen bonds with key residues in target proteins.

The pharmacokinetic properties of 4-(Quinolin-7-yl)but-3-en-2-one are also under investigation to assess its suitability for clinical applications. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of a drug's efficacy and safety. Experimental studies using cell-based assays and animal models have begun to address these parameters, providing data that will inform future development strategies.

In conclusion, 4-(Quinolin-7-ylyl)butanone (CAS No. 1869997 07 8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines the bioactivity-associated features of quinoline derivatives with the functional versatility of a butenone moiety. As research continues to uncover new biological activities and synthetic pathways for this compound, it is poised to play an important role in the development of next-generation therapeutics aimed at treating various diseases.